![molecular formula C17H30O2 B8104757 3-Methylene-4-tridecyloxetan-2-one](/img/structure/B8104757.png)
3-Methylene-4-tridecyloxetan-2-one
Overview
Description
3-Methylene-4-tridecyloxetan-2-one is a useful research compound. Its molecular formula is C17H30O2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Use as a Building Block in Organic Synthesis
3-Methylene-4-(trifluoromethyl)azetidin-2-ones, a compound structurally related to 3-Methylene-4-tridecyloxetan-2-one, are used as building blocks in organic synthesis. These compounds facilitate easy access to a wide variety of stereodefined mono- and spirocyclic 4-CF3-beta-lactams. These intermediates are significant for synthesizing biologically relevant CF3-functionalized target structures, indicating the pivotal role of such compounds in drug development and other fields of chemistry (Hang Dao Thi et al., 2016).
2. Synthesis of Heterocyclic Molecules
Substituted 1,2,3-triazoles, synthesized through the cycloaddition reaction of azides and enolizable compounds, are crucial in various research areas. The compound 3-Methylene-4-tridecyloxetan-2-one, due to its structural properties, might be involved in similar cycloaddition reactions, contributing to the formation of biologically and industrially significant 1,4,5-trisubstituted-1,2,3-triazoles. The methodologies employed in these processes emphasize high atom economy, low environmental impact, and the potential for recyclability (Harjinder Singh et al., 2013).
3. Advancements in Polymer Chemistry
Compounds like 3-Methylene-4-tridecyloxetan-2-one may find applications in the field of polymer chemistry. The synthesis and detailed characterization of similar compounds, such as racemic 3-methyl-1,4-dioxan-2-one (3-MeDX), have been reported for biomedical applications. The bulk ring-opening polymerization of such compounds, yielding poly(ester-ether), illustrates the potential utility of 3-Methylene-4-tridecyloxetan-2-one in creating novel materials for medical and other applications (Yemanlall Lochee et al., 2010).
properties
IUPAC Name |
3-methylidene-4-tridecyloxetan-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-15(2)17(18)19-16/h16H,2-14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFZSCBZBKIRZKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC1C(=C)C(=O)O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylene-4-tridecyloxetan-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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